Cas no 2362013-52-1 (5-Dimethylphosphorylpyridin-3-amine)

• Product Name: 5-Dimethylphosphorylpyridin-3-amine
• CAS No: 2362013-52-1
• MF: C₇H₁₁N₂OP
• MW: 170.148802042007
• CID: 5085943
• PubChem ID: 145915407
• Update Time: 2025-06-11

5-Dimethylphosphorylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Dimethylphosphorylpyridin-3-amine
• (5-AMINOPYRIDIN-3-YL)DIMETHYLPHOSPHINE OXIDE
• AT13613
• 5-(dimethylphosphoryl)pyridin-3-amine
• 2362013-52-1
• EN300-7473280

• Inchi： 1S/C7H11N2OP/c1-11(2,10)7-3-6(8)4-9-5-7/h3-5H,8H2,1-2H3
• InChI Key： KMCCTYBEUOCECI-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=NC=C(C=1)N)=O

Computed Properties

• Exact Mass: 170.060899976g/mol
• Monoisotopic Mass: 170.060899976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 56

Additional information on 5-Dimethylphosphorylpyridin-3-amine

Comprehensive Overview of 5-Dimethylphosphorylpyridin-3-amine (CAS No. 2362013-52-1): Properties, Applications, and Innovations

The compound 5-Dimethylphosphorylpyridin-3-amine (CAS No. 2362013-52-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This phosphorylated pyridine derivative is characterized by the presence of a dimethylphosphoryl group attached to a pyridine ring, which imparts distinct chemical and physical properties. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, agrochemical formulations, and material science.

One of the key reasons for the growing interest in 5-Dimethylphosphorylpyridin-3-amine is its role as a versatile building block in synthetic chemistry. The compound's ability to participate in diverse reactions, such as nucleophilic substitutions and catalytic cross-coupling, makes it invaluable for constructing complex molecular architectures. Recent studies have highlighted its potential in the development of novel drug candidates, particularly in targeting kinase inhibitors and enzyme modulators. This aligns with the current trend in precision medicine, where researchers are actively seeking small-molecule therapeutics with high specificity and efficacy.

From a structural perspective, 5-Dimethylphosphorylpyridin-3-amine exhibits a balanced polarity due to the combination of its pyridine nitrogen and phosphoryl oxygen atoms. This property enhances its solubility in both aqueous and organic solvents, making it a preferred choice for multi-step synthesis workflows. Analytical techniques such as NMR spectroscopy and mass spectrometry have been instrumental in characterizing its purity and stability, which are critical for industrial-scale applications. The compound's thermal stability and low hygroscopicity further contribute to its suitability for long-term storage and handling.

In the context of green chemistry, 5-Dimethylphosphorylpyridin-3-amine has been explored as a potential eco-friendly reagent due to its minimal environmental footprint. With increasing regulatory pressures on hazardous solvents and toxic byproducts, this compound offers a safer alternative for catalytic transformations. Its compatibility with biodegradable reaction media has been demonstrated in recent sustainable synthesis protocols, resonating with the global push toward carbon-neutral manufacturing.

The commercial availability of CAS No. 2362013-52-1 has also sparked interest in high-throughput screening platforms. Pharmaceutical companies are leveraging its structural diversity to design fragment-based drug discovery libraries. Additionally, its metal-chelating properties have opened doors for applications in coordination chemistry and catalysis, particularly in asymmetric synthesis. These advancements are frequently discussed in forums focusing on cutting-edge chemical innovations and AI-driven molecular design, where computational tools predict its reactivity patterns.

Looking ahead, the demand for 5-Dimethylphosphorylpyridin-3-amine is expected to rise in parallel with advancements in personalized therapeutics and smart materials. Its integration into nanotechnology applications, such as self-assembling monolayers and molecular sensors, is an active area of research. As the scientific community continues to uncover its full potential, this compound stands as a testament to the intersection of traditional organic synthesis and modern technological demands.